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Compound of Interest

Compound Name: Lancotrione

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Lancotrione, a triketone
herbicide for selective weed control in rice paddies. This document details its mode of action,
application guidelines, and experimental protocols for efficacy and safety evaluation.

Introduction

Lancotrione is a selective herbicide belonging to the triketone class, which is effective for the
control of problematic weeds in rice cultivation. It is known for its safety on rice crops when
applied at the recommended dosage and provides good control over a range of common paddy
weeds, including Echinochloa crusgalli, Scirpus spp., and Arrowhead (Sagittaria spp.).[1]

Mode of Action

Lancotrione functions as a 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitor.[1] HPPD
is a key enzyme in the biochemical pathway responsible for plastoquinone and tocopherol
synthesis in plants. By inhibiting this enzyme, Lancotrione disrupts the production of these
essential compounds, leading to the bleaching of new growth in susceptible weeds, followed by
necrosis and death.
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Figure 1: Mode of action of Lancotrione as an HPPD inhibitor.
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Data Presentation

The following tables summarize the expected efficacy of Lancotrione against key rice paddy
weeds and its safety profile on rice. The data presented here is illustrative and based on
qualitative descriptions of Lancotrione's performance. Researchers should conduct their own
trials to obtain precise quantitative data for their specific conditions.

Table 1: Weed Control Efficacy of Lancotrione

Application Rate (g Weed Control (%)

Weed Species Common Name .
a.i./ha) (30 DAT)

Echinochloa crus-galli ~ Barnyardgrass 150 85-95
200 90 -98

Scirpus juncoides Japanese bulrush 150 80-90
200 85-95

Sagittaria trifolia Arrowhead 150 80 -90
200 85-95

Monochoria vaginalis Pickerelweed 150 75-85
200 80-90

Cyperus difformis Smallflower umbrella 150 70 - 80

sedge
200 75-85

Table 2: Rice Crop Safety and Yield Response to Lancotrione Application
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o Phytotoxicity
. . Application Rate (g . .
Rice Variety iIha) Rating (1-9 scale)* Yield (t/ha)
a.i./ha
(14 DAT)
Japonica cv.
, 150 (1X) 1 75
‘Nipponbare'
300 (2X) 2 7.3
Indica cv. 'IR64" 150 (1X) 1 6.8
300 (2X) 2 6.6
Untreated Weedy
1 4.2
Check
Hand-Weeded Check - 1 7.8

*Phytotoxicity rating based on the European Weed Research Council (EWRC) scale, where 1 =
no effect and 9 = complete Kkill.

Experimental Protocols

Detailed methodologies for key experiments to evaluate the efficacy and safety of Lancotrione
are provided below.

Protocol for Weed Control Efficacy Trial

Objective: To determine the dose-dependent efficacy of Lancotrione on major rice paddy
weeds.

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with four replications.

Plot Size: 5 m x4 m.

Rice Cultivar: A locally adapted and commonly grown variety.

Treatments:
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[e]

Untreated weedy check.

o

Hand-weeded check (weed-free).

Lancotrione at a standard rate (e.g., 150 g a.i./ha).

[¢]

[¢]

Lancotrione at a higher rate (e.g., 200 g a.i./ha).

[e]

A commercial standard herbicide for comparison.

Methodology:

e Land Preparation: Prepare the paddy field according to standard local practices.

e Rice Transplanting: Transplant 21-day-old rice seedlings at a spacing of 20 cm x 20 cm.

» Herbicide Application: Apply Lancotrione as a post-emergence treatment at 10-15 days
after transplanting (DAT), when weeds are at the 2-4 leaf stage. Use a calibrated knapsack

sprayer with a flat fan nozzle, ensuring uniform coverage.
» Data Collection:

o Weed Density and Biomass: At 30 and 60 DAT, place a 0.25 m2 quadrat randomly at two
locations within each plot. Count the number of individual weeds of each species and
harvest the above-ground biomass. Dry the biomass at 70°C for 72 hours and record the

dry weight.
o Weed Control Efficacy (%): Calculate using the formula:

where WDC is the weed dry weight in the untreated check and WDT is the weed dry
weight in the treated plot.

» Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) and compare
treatment means using a suitable post-hoc test (e.g., Tukey's HSD) at p < 0.05.
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Figure 2: Experimental workflow for a weed control efficacy trial.

Protocol for Rice Crop Safety (Phytotoxicity)
Assessment

Objective: To evaluate the phytotoxicity of Lancotrione on rice at different application rates.

Experimental Design:
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Design: Randomized Complete Block Design (RCBD) with four replications.

Plot Size: 5 m x4 m.

Rice Cultivars: Include at least two different rice varieties (e.g., a Japonica and an Indica
type) to assess differential responses.

Treatments:

o Untreated, hand-weeded check.

o Lancotrione at the recommended rate (1X).

o Lancotrione at double the recommended rate (2X) to simulate overlapping sprays.
Methodology:

o Field Setup: Follow the same land preparation and transplanting procedures as in the
efficacy trial. Ensure plots are kept weed-free by hand weeding to isolate herbicide effects.

» Herbicide Application: Apply Lancotrione at the specified rates at 10-15 DAT.
» Data Collection:

o Visual Phytotoxicity Assessment: At 3, 7, 14, and 28 DAT, visually assess crop injury using
the European Weed Research Council (EWRC) 1-9 rating scale.

o Plant Height: At each assessment date, measure the height of ten randomly selected
plants per plot from the soil surface to the tip of the tallest leaf.

o Chlorophyll Content: At 14 DAT, measure the chlorophyll content of the uppermost fully
expanded leaves using a SPAD meter.

o Yield and Yield Components: At harvest, determine the grain yield, number of panicles per
hill, number of filled grains per panicle, and 1000-grain weight from a designated harvest
area within each plot.

 Statistical Analysis: Analyze the data using ANOVA and appropriate mean separation tests.
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Figure 3: Logical workflow for rice crop safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.antedis.com/assessment-plant-protection-products-pesticides-agrochemicals-field-trials.html
https://www.benchchem.com/product/b608446#lancotrione-application-in-rice-paddy-weed-control
https://www.benchchem.com/product/b608446#lancotrione-application-in-rice-paddy-weed-control
https://www.benchchem.com/product/b608446#lancotrione-application-in-rice-paddy-weed-control
https://www.benchchem.com/product/b608446#lancotrione-application-in-rice-paddy-weed-control
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608446?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

